Cas no 858126-76-8 (DNP-PEG4-acid)

DNP-PEG4-acid is a heterobifunctional crosslinker featuring a 2,4-dinitrophenyl (DNP) group and a carboxylic acid terminus, connected by a tetraethylene glycol (PEG4) spacer. The DNP group serves as a reactive handle for conjugation with amines or other nucleophiles, while the PEG spacer enhances solubility and reduces steric hindrance in aqueous environments. The terminal carboxylic acid allows for further functionalization via standard carbodiimide or active ester chemistry. This compound is particularly useful in bioconjugation, protein labeling, and surface modification applications, offering controlled reactivity and improved stability. Its modular design facilitates the development of tailored biomolecular probes and materials.

DNP-PEG4-acid structure

Product Name:DNP-PEG4-acid

CAS No:858126-76-8

MF:C₁₇H₂₅N₃O₁₀

MW:431.394505262375

CID:3030696

Update Time:2025-05-22

DNP-PEG4-acid Chemical and Physical Properties

Names and Identifiers

- DNP-四聚乙二醇-羧酸
- DNP-PEG4-ACID;3,6,9,12-Tetraoxapentadecan-15-oic acid, 1-[(2,4-dinitrophenyl)amino]-;DNP-NH-PEG(4)-COOH 1-(2,4-DINITROPHENYLAMINO)-3,6,9,12-TETRAOXAPENTADECANOIC ACID;
- DNP-PEG4-acid
- Dnp-nh-peg(4)-cooh
- DNP-PEG4-COOH
- C70038
- 3-[2-[2-[2-[2-(2,4-dinitroanilino)ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- 3,6,9,12-Tetraoxapentadecan-15-oic acid, 1-[(2,4-dinitrophenyl)amino]- (9CI)
- 3-[2-[2-[2-[2-[(2,4-Dinitrophenyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid (ACI)
- Inchi： 1S/C17H25N3O10/c21-17(22)3-5-27-7-9-29-11-12-30-10-8-28-6-4-18-15-2-1-14(19(23)24)13-16(15)20(25)26/h1-2,13,18H,3-12H2,(H,21,22)
- InChI Key： PTIFQVOBASTCFB-UHFFFAOYSA-N
- SMILES： O=C(CCOCCOCCOCCOCCNC1C([N+](=O)[O-])=CC([N+](=O)[O-])=CC=1)O

Computed Properties

Exact Mass: 431.15400
Monoisotopic Mass: 431.15399400 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 30
Rotatable Bond Count: 16
Complexity: 511
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 431.4
XLogP3: 1.1
Topological Polar Surface Area: 178

Experimental Properties

PSA: 177.89000
LogP: 2.57540

DNP-PEG4-acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHE-9-250mg	DNP-PEG4-COOH	858126-76-8	>98.00%	250mg	¥2450.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHE-9-500mg	DNP-PEG4-COOH	858126-76-8	>98.00%	500mg	¥3650.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHE-9-1g	DNP-PEG4-COOH	858126-76-8	>98.00%	1g	¥5200.0	2023-09-19
TRC	D826503-25mg	Dnp-nh-peg(4)-cooh	858126-76-8		25mg	$150.00	2023-05-18
TRC	D826503-50mg	Dnp-nh-peg(4)-cooh	858126-76-8		50mg	$253.00	2023-05-18
TRC	D826503-100mg	Dnp-nh-peg(4)-cooh	858126-76-8		100mg	$374.00	2023-05-18
TRC	D826503-250mg	Dnp-nh-peg(4)-cooh	858126-76-8		250mg	$661.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20561-1g	DNP-PEG4-acid	858126-76-8	98%	1g	10830.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20561-250mg	DNP-PEG4-acid	858126-76-8	98%	250mg	5130.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20561-5g	DNP-PEG4-acid	858126-76-8	98%	5g	49875.0CNY	2021-08-04

DNP-PEG4-acid Production Method

Production Method 1

663921-15-1

858126-76-8

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water ; 30 min, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Microwave-Mediated Synthesis of Labeled Nucleotides with Utility in the Synthesis of DNA Probes

Lefever, Mark; et al, Bioconjugate Chemistry, 2010, 21(10), 1773-1778

DNP-PEG4-acid Raw materials

NH2-PEG4-CH2CH2COOH

DNP-PEG4-acid Preparation Products

DNP-PEG4-acid (858126-76-8)

DNP-PEG4-acid Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines

Additional information on DNP-PEG4-acid

Comprehensive Guide to DNP-PEG4-acid (CAS No. 858126-76-8): Properties, Applications, and Innovations

DNP-PEG4-acid (CAS No. 858126-76-8) is a specialized PEGylated linker widely utilized in bioconjugation, drug delivery, and proteomics research. This compound features a dinitrophenyl (DNP) group, a tetraethylene glycol (PEG4) spacer, and a terminal carboxylic acid moiety, making it a versatile tool for covalent coupling with amines or other nucleophiles. Its unique structure balances hydrophilicity and reactivity, addressing key challenges in biomolecular engineering and targeted therapeutics.

Recent trends highlight growing interest in PEG-based linkers like DNP-PEG4-acid due to their role in ADC (Antibody-Drug Conjugate) development and click chemistry applications. Researchers frequently search for "PEG4 spacer solubility," "DNP conjugation methods," or "CAS 858126-76-8 supplier," reflecting demand for technical insights. The compound’s water-soluble PEG chain enhances biocompatibility, while the DNP group enables efficient tracking via anti-DNP antibodies—a feature leveraged in ELISA and Western blot techniques.

Innovative applications of DNP-PEG4-acid include its use in PROTAC (Proteolysis-Targeting Chimera) design, where the PEG4 spacer optimizes linker length for protein degradation. Studies also explore its utility in nanoparticle functionalization, particularly for cancer theranostics. The carboxylic acid terminus allows straightforward activation via NHS esters or EDC coupling, streamlining workflows in peptide synthesis and biomaterial modification.

From a synthetic chemistry perspective, CAS 858126-76-8 demonstrates stability under physiological pH (4–8), with the PEG4 unit reducing aggregation—a common issue with hydrophobic linkers. This aligns with industry priorities like "improving ADC pharmacokinetics" and "reducing immunogenicity." Quality control protocols for DNP-PEG4-acid emphasize HPLC purity (>95%) and mass spectrometry validation to ensure batch consistency.

Environmental and safety considerations for DNP-PEG4-acid follow standard laboratory chemical handling guidelines. While not classified as hazardous, its DNP moiety warrants UV/Vis monitoring at 360 nm for quantification. Storage recommendations (-20°C, anhydrous) preserve the acid functionality from degradation, a detail often queried in "PEG linker storage conditions" discussions.

Future directions for DNP-PEG4-acid research may involve multifunctional PEG linkers for combinatorial therapy or AI-driven drug design. As the demand for precision medicine grows, this compound’s modularity positions it as a key enabler for next-generation biopharmaceuticals.